N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(4-fluorophenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H18FN3S/c18-14-6-8-15(9-7-14)19-17(22)21-12-10-20(11-13-21)16-4-2-1-3-5-16/h1-9H,10-13H2,(H,19,22)
• InChI Key: XCDWVBZBTRVZNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C17H18FN3S
• Molecular Weight: 315.4 g/mol

Description

N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide, also known as FPPT, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood. However, it is thought to exert its effects by modulating the activity of serotonin and dopamine receptors in the brain. This may lead to changes in neurotransmitter release, synaptic plasticity, and neuronal excitability, which could have implications for a variety of physiological and pathological conditions.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It has been reported to increase the release of serotonin and dopamine in the brain, which could lead to changes in mood, behavior, and cognition. It has also been shown to modulate the activity of GABAergic and glutamatergic neurotransmitter systems, which could have implications for anxiety, depression, and schizophrenia.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is a highly specific ligand for serotonin and dopamine receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. It is also relatively easy to synthesize and has been shown to be stable under a variety of conditions.
However, there are also some limitations to the use of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide in lab experiments. It has been reported to have low solubility in water, which could limit its use in certain experimental paradigms. It also has a relatively short half-life, which could make it difficult to study the long-term effects of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide on brain function and behavior.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide. One potential avenue of research is to investigate its effects on other neurotransmitter systems, such as the noradrenergic and cholinergic systems. Another potential area of research is to investigate its effects on different brain regions, such as the prefrontal cortex and amygdala. Additionally, further studies are needed to investigate the long-term effects of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide on brain function and behavior, as well as its potential therapeutic applications for various neurological and psychiatric disorders.

Synthesis Methods

N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with 1-benzylpiperazine, followed by the reaction with carbon disulfide and sodium hydroxide. Another method involves the reaction of 4-fluoroaniline with 1-benzylpiperazine, followed by the reaction with thiocarbonyldiimidazole and subsequent hydrolysis. Both methods have been reported to yield high purity and yield of N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide.

Scientific Research Applications

N-(4-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience and pharmacology. It has been shown to exhibit significant binding affinity to serotonin 5-HT1A and 5-HT2A receptors, as well as dopamine D2 receptors. This makes it a potentially useful tool for studying the role of these receptors in various physiological and pathological conditions.